Methyl 2-amino-4-(pyridin-3-yl)benzoate

Core Science & Biosynthesis

Navigating the Synthesis of Advanced Pyridinyl-Aminobenzoate Cores for Kinase Inhibitors: A Technical Guide

Introduction

In the landscape of modern medicinal chemistry, particularly in the development of targeted cancer therapies, the synthesis of complex heterocyclic scaffolds is of paramount importance. The pyridinyl-aminobenzoate moiety serves as a critical structural component in a number of potent kinase inhibitors. This guide addresses the frequently searched topic of "Methyl 2-amino-4-(pyridin-3-yl)benzoate" and its associated CAS number. Our investigation reveals that a specific CAS number for this exact structure is not readily found in major chemical databases, suggesting it is likely a transient or less-common intermediate.

However, this inquiry leads us to a closely related and industrially significant analogue: Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate . This compound is a key intermediate in the synthesis of the Bcr-Abl tyrosine kinase inhibitor, Nilotinib. This guide will, therefore, pivot to provide an in-depth technical overview of this validated and crucial molecule, offering field-proven insights into its synthesis, characterization, and application. By focusing on this exemplary compound, we aim to equip researchers, scientists, and drug development professionals with a robust understanding of the chemical principles and practical methodologies involved in the production of this class of pharmaceutical building blocks.

Compound Identification and Physicochemical Properties

The primary subject of this guide is a pivotal intermediate in pharmaceutical synthesis. Its precise identification is crucial for regulatory and research purposes.

Identifier	Value	Source
Chemical Name	Methyl 4-methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]benzoate	PubChem[1]
CAS Number	917392-54-2	PubChem[1]
Molecular Formula	C18H16N4O2	PubChem[1]
Molecular Weight	320.35 g/mol	Sigma-Aldrich[2]
Physical Form	Solid	Sigma-Aldrich[2]
Storage Temperature	Room Temperature, keep in a dark, dry place	Sigma-Aldrich[2]

Strategic Importance in Drug Discovery: The Bcr-Abl Kinase Inhibitor Nilotinib

The significance of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate lies in its role as a precursor to Nilotinib, a second-generation tyrosine kinase inhibitor used in the treatment of chronic myeloid leukemia (CML).[3] CML is characterized by the Philadelphia chromosome, which results in the formation of the Bcr-Abl fusion protein.[3] This aberrant protein possesses constitutively active tyrosine kinase activity, leading to uncontrolled cell proliferation and inhibition of apoptosis.[3][4]

Nilotinib functions by binding to the ATP-binding site of the Bcr-Abl kinase, stabilizing its inactive conformation and thereby blocking its downstream signaling pathways that drive leukemogenesis.[3][4][5][6] The synthesis of the pyridinyl-aminobenzoate core is a critical sequence in the overall synthesis of this life-saving therapeutic.

Bcr-Abl signaling pathway and the inhibitory action of Nilotinib.

Synthesis and Mechanistic Insights

The synthesis of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate is a multi-step process that requires careful control of reaction conditions. The overall synthetic workflow is presented below.

Synthetic workflow for the target compound.

Step 1: Guanidinylation of Methyl 3-amino-4-methylbenzoate

This initial step transforms the primary amino group of the starting material into a guanidine moiety. This is a crucial transformation as the guanidine will become part of the final pyrimidine ring.

Protocol 1: Synthesis of Methyl 3-guanidino-4-methylbenzoate hydrochloride

• Materials:

  • Methyl 3-amino-4-methylbenzoate (1.0 eq)

  • 50% Aqueous Cyanamide (1.0-1.2 eq)

  • Concentrated Hydrochloric Acid (36%)

  • Methanol or Ethanol

  • n-Butanol

  • Acetone

• Procedure:

  • In a suitable reaction vessel, charge Methyl 3-amino-4-methylbenzoate and methanol (or ethanol).

  • Add the 50% aqueous solution of cyanamide.

  • Heat the mixture to 70-80°C.

  • Slowly add concentrated hydrochloric acid dropwise.

  • Heat the reaction to reflux (approximately 100°C) and maintain for 3-6 hours. Monitor the pH and add more HCl if necessary to maintain a pH of around 3.

  • Upon reaction completion (monitored by TLC or HPLC), distill the solvent under reduced pressure.

  • Add n-butanol and continue the distillation to azeotropically remove water, which will result in the precipitation of the product.

  • Cool the mixture and filter the solid product.

  • Wash the solid with acetone and dry under vacuum to yield Methyl 3-guanidino-4-methylbenzoate hydrochloride.

• Expertise & Experience:

  • The use of an aqueous solution of cyanamide is a practical choice for large-scale synthesis.

  • The addition of hydrochloric acid is critical as it protonates the cyanamide, making it more electrophilic and susceptible to nucleophilic attack by the aniline. The acidic environment also prevents the self-condensation of cyanamide.

  • The choice of n-butanol for the azeotropic removal of water and precipitation is strategic due to its higher boiling point and ability to facilitate the formation of a crystalline product.

• Trustworthiness (Self-Validation):

  • The product can be characterized by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm the formation of the guanidinium salt. The disappearance of the aniline protons and the appearance of the guanidinium protons in the NMR spectrum are key indicators of a successful reaction.

Step 2: Pyrimidine Ring Formation (Cyclization)

In this step, the guanidine intermediate is cyclized with an enaminone to form the pyrimidine ring, which is the core of the final product.

Protocol 2: Synthesis of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate

• Materials:

  • Methyl 3-guanidino-4-methylbenzoate hydrochloride (from Protocol 1) (1.0 eq)

  • 3-(Dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one (1.1 eq)

  • Sodium Hydroxide (1.0 eq)

  • 1-Butanol

• Procedure:

  • Suspend Methyl 3-guanidino-4-methylbenzoate hydrochloride and 3-(Dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one in 1-butanol in a reaction vessel equipped with a reflux condenser and under a nitrogen atmosphere.

  • Add sodium hydroxide and heat the mixture to reflux for approximately 12 hours.

  • Monitor the reaction for completion by TLC or HPLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • The product may precipitate upon cooling. If not, the solvent can be partially removed under reduced pressure to induce crystallization.

  • Filter the solid product, wash with a suitable solvent (e.g., cold 1-butanol or isopropanol), and dry under vacuum.

• Expertise & Experience:

  • This reaction is a classic example of a Pinner-type pyrimidine synthesis, where a guanidine condenses with a 1,3-dicarbonyl equivalent (in this case, an enaminone).[7]

  • Sodium hydroxide is used to neutralize the hydrochloride salt of the guanidine, liberating the free base which is the active nucleophile for the cyclization reaction.

  • 1-Butanol is an excellent solvent for this reaction due to its high boiling point, which allows the reaction to be conducted at an elevated temperature, and its ability to dissolve the reactants while often allowing the product to crystallize upon cooling, simplifying purification.

  • The use of a nitrogen atmosphere is important to prevent oxidation of the reactants and products at high temperatures.

• Trustworthiness (Self-Validation):

  • The final product should be characterized by ¹H NMR, ¹³C NMR, Mass Spectrometry, and IR spectroscopy.[1] The NMR spectra will show signals corresponding to the protons and carbons of the methylbenzoate, pyridinyl, and pyrimidinyl moieties. The mass spectrum will confirm the molecular weight of the product. High-performance liquid chromatography (HPLC) should be used to determine the purity of the final compound.

Safety and Handling

The synthesis of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate involves the use of several hazardous chemicals. Adherence to strict safety protocols is mandatory.

Chemical	Key Hazards	Recommended Precautions
Cyanamide (50% aq.)	Toxic, corrosive, irritant.	Work in a well-ventilated fume hood. Wear appropriate PPE, including gloves, lab coat, and eye protection. Avoid inhalation and skin contact.
Concentrated HCl	Corrosive, causes severe burns.	Handle in a fume hood. Wear acid-resistant gloves, a lab coat, and a face shield.
Sodium Hydroxide	Corrosive, causes severe burns.[8][9][10]	Wear appropriate PPE. Avoid contact with skin and eyes. When preparing solutions, always add NaOH to water slowly, never the reverse.[9]
3-(Dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one	Harmful if swallowed, may cause an allergic skin reaction, may cause damage to organs through prolonged or repeated exposure.[11]	Handle with care, wearing appropriate PPE. Avoid creating dust. Wash hands thoroughly after handling.[11][12]

Conclusion

While the direct search for the CAS number of "Methyl 2-amino-4-(pyridin-3-yl)benzoate" may not yield an immediate result, it opens the door to understanding a class of compounds that are of immense importance in pharmaceutical development. This guide has provided a comprehensive overview of a key analogue, Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate, from its identification and strategic importance to its detailed synthesis and safety considerations. The protocols and mechanistic insights provided herein are designed to be a valuable resource for researchers in the field of drug discovery and development, enabling the confident and safe synthesis of this critical building block for advanced kinase inhibitors.

References

• ClinPGx. (n.d.). Nilotinib Pathway, Pharmacokinetics/Pharmacodynamics. Retrieved from [Link]

• PubChem. (n.d.). Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate. Retrieved from [Link]

• ResearchGate. (n.d.). The BCR–ABL signaling complex is preserved after nilotinib treatment.... Retrieved from [Link]

• Patsnap Synapse. (2024, July 17). What is the mechanism of Nilotinib Hydrochloride?. Retrieved from [Link]

• Wikipedia. (n.d.). Pyrimidine. Retrieved from [Link]

• AACR Journals. (2012, February 14). Molecular Pathways: BCR-ABL | Clinical Cancer Research. Retrieved from [Link]

• Encyclopedia.pub. (2022, February 9). BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction. Retrieved from [Link]

• ResearchGate. (n.d.). Mechanisms for the synthesis of pyrimidines starting from urea or.... Retrieved from [Link]

• SlideShare. (n.d.). CHEMISTRY AND SYNTHESIS OF PYRIMIDINE - HETEROCYCLIC CHEMISTRY | PPTX. Retrieved from [Link]

• SLAC National Accelerator Laboratory. (2013, May 20). Sodium Hydroxide Safe Handling Guideline. Retrieved from [Link]

• CORECHEM Inc. (2022, April 29). Safe Handling Guide: Sodium Hydroxide. Retrieved from [Link]

Sources

• 1. Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate | C18H16N4O2 | CID 17748019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate | 917392-54-2 [sigmaaldrich.com]
• 3. What is the mechanism of Nilotinib Hydrochloride? [synapse.patsnap.com]
• 4. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction | Encyclopedia MDPI [encyclopedia.pub]
• 7. CHEMISTRY AND SYNTHESIS OF PYRIMIDINE - HETEROCYCLIC CHEMISTRY | PPTX [slideshare.net]
• 8. Pyrrole–Aminopyrimidine Ensembles: Cycloaddition of Guanidine to Acylethynylpyrroles - PMC [pmc.ncbi.nlm.nih.gov]
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• 11. echemi.com [echemi.com]
• 12. chemicalbook.com [chemicalbook.com]

An In-depth Technical Guide to Methyl 2-amino-4-(pyridin-3-yl)benzoate

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of Methyl 2-amino-4-(pyridin-3-yl)benzoate, a compound of interest in medicinal chemistry and drug discovery. The document details its physicochemical properties, with a primary focus on its molecular weight, and outlines theoretical methodologies for its synthesis, purification, and characterization. This guide is intended to serve as a foundational resource for researchers and professionals engaged in the exploration of novel small molecules for therapeutic applications.

Introduction

Methyl 2-amino-4-(pyridin-3-yl)benzoate is a heterocyclic compound featuring a benzoate core substituted with an amino group and a pyridine ring. The presence of these functional groups, particularly the pyridine moiety—a common pharmacophore—and the reactive amino group, makes it an attractive scaffold for the synthesis of more complex molecules with potential biological activity. Its structural alerts suggest potential for development as an intermediate in the synthesis of kinase inhibitors or other targeted therapies. This guide will delve into the fundamental characteristics of this molecule, providing a theoretical framework for its practical application in a research and development setting.

Physicochemical Properties

The precise physicochemical properties of a compound are critical for its application in drug development, influencing factors such as solubility, bioavailability, and reactivity. The key properties of Methyl 2-amino-4-(pyridin-3-yl)benzoate are summarized below.

Chemical Structure and Molecular Formula

The structure of Methyl 2-amino-4-(pyridin-3-yl)benzoate, as inferred from its IUPAC name, consists of a methyl benzoate core with an amino group at the C2 position and a pyridin-3-yl group at the C4 position.

Figure 1: Chemical structure of Methyl 2-amino-4-(pyridin-3-yl)benzoate.

Based on this structure, the molecular formula is determined to be C₁₃H₁₂N₂O₂ .

Molecular Weight

The molecular weight is a fundamental property, essential for stoichiometric calculations in synthesis and for various analytical techniques.

Property	Value
Molecular Formula	C₁₃H₁₂N₂O₂
Molar Mass	228.25 g/mol
Monoisotopic Mass	228.0899 Da

Table 1: Molecular Weight and Mass Data for Methyl 2-amino-4-(pyridin-3-yl)benzoate.

Theoretical Synthesis Pathway

Figure 2: Proposed synthetic workflow for Methyl 2-amino-4-(pyridin-3-yl)benzoate via Suzuki coupling.

Experimental Protocol: Suzuki Coupling

This protocol describes a general procedure for the synthesis of the target compound.

Materials:

• Methyl 2-amino-4-bromobenzoate

• Pyridin-3-ylboronic acid

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Potassium carbonate (K₂CO₃)

• 1,4-Dioxane

• Water

Procedure:

• To a flame-dried round-bottom flask, add Methyl 2-amino-4-bromobenzoate (1.0 eq), Pyridin-3-ylboronic acid (1.2 eq), Potassium carbonate (2.0 eq), and a magnetic stir bar.

• Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen) three times.

• Add Palladium(II) acetate (0.05 eq) and Triphenylphosphine (0.1 eq) to the flask.

• Add degassed 1,4-dioxane and water in a 4:1 ratio.

• Heat the reaction mixture to 80-90 °C and stir for 12-24 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

• Wash the organic layer with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Analytical Characterization

Thorough analytical characterization is imperative to confirm the identity and purity of the synthesized compound.

Spectroscopic Analysis

Technique	Expected Observations
¹H NMR	Aromatic protons from both the benzoate and pyridine rings, a singlet for the methyl ester protons, and a broad singlet for the amino protons.
¹³C NMR	Resonances for the carbonyl carbon of the ester, aromatic carbons, and the methyl carbon.
Mass Spectrometry	A molecular ion peak corresponding to the calculated mass of the compound. High-resolution mass spectrometry (HRMS) should be used to confirm the elemental composition.
Infrared (IR) Spectroscopy	Characteristic absorption bands for N-H stretching of the amino group, C=O stretching of the ester, and C=C/C=N stretching of the aromatic and pyridine rings.

Table 2: Expected Spectroscopic Data for Methyl 2-amino-4-(pyridin-3-yl)benzoate.

Applications in Drug Discovery and Development

The structural motifs present in Methyl 2-amino-4-(pyridin-3-yl)benzoate suggest its potential as a valuable building block in medicinal chemistry. The amino group provides a convenient handle for further functionalization, allowing for the generation of diverse libraries of compounds for high-throughput screening. The pyridin-3-yl moiety is a well-known pharmacophore present in numerous approved drugs, often involved in hydrogen bonding interactions with biological targets.

This compound could serve as a key intermediate in the synthesis of:

• Kinase Inhibitors: The aminobenzoate scaffold can be elaborated to target the ATP-binding site of various kinases.

• Receptor Modulators: Modification of the amino group could lead to ligands for various G-protein coupled receptors or nuclear receptors.

• Enzyme Inhibitors: The core structure can be adapted to fit into the active sites of various enzymes.

Conclusion

This technical guide has provided a detailed theoretical overview of Methyl 2-amino-4-(pyridin-3-yl)benzoate, a compound with significant potential in the field of drug discovery. While experimental data for this specific molecule is not widely available, this document offers a solid foundation for its synthesis, characterization, and potential applications based on established chemical principles. Researchers are encouraged to use this guide as a starting point for their investigations into this and related novel chemical entities.

References

Due to the lack of specific literature for "Methyl 2-amino-4-(pyridin-3-yl)benzoate," this reference section provides sources for the general methodologies and principles discussed.

• Suzuki, A. (1991). Synthetic studies via the cross-coupling reaction of organoboron derivatives with organic halides. Pure and Applied Chemistry, 63(3), 419-422. [Link]

• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press. [Link]

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons. [Link]

Technical Guide: Medicinal Chemistry of Methyl 2-amino-4-(pyridin-3-yl)benzoate

The following technical guide details the medicinal chemistry applications, synthesis, and strategic utility of Methyl 2-amino-4-(pyridin-3-yl)benzoate .

Executive Summary: The Biaryl Anthranilate Scaffold

Methyl 2-amino-4-(pyridin-3-yl)benzoate represents a "privileged" biaryl anthranilate scaffold in modern drug discovery. Its structural utility lies in its trifunctional nature:

• The Aniline (-NH₂): A nucleophilic handle for amide coupling, reductive amination, or heterocycle formation.

• The Methyl Ester (-COOMe): An electrophilic site for hydrolysis, amidation, or cyclization to quinazolinones.

• The 4-(3-Pyridyl) Moiety: A biaryl system that enhances aqueous solubility (via the pyridine nitrogen), provides a hydrogen bond acceptor for kinase hinge binding, and imposes rigid geometry for hydrophobic pocket occupancy.

This guide explores its critical role as an intermediate in the synthesis of ROR

t inverse agonists (autoimmune modulation), Smoothened (SMO) antagonists (oncology), and Quinazolinone-based kinase inhibitors .

Physicochemical Profile

Understanding the core properties of this intermediate is essential for predicting its behavior in synthetic workflows and biological assays.

Property	Value (Calculated)	Relevance to Drug Design
Molecular Formula	C₁₃H₁₂N₂O₂	Fragment-like
Molecular Weight	228.25 g/mol	Ideal for Fragment-Based Drug Discovery (FBDD)
cLogP	~1.8 - 2.1	Good lipophilicity balance for cell permeability
TPSA	~52 Ų	High potential for oral bioavailability (Rule of 5)
pKa (Pyridine N)	~5.2	Protonatable at physiological pH; aids solubility
H-Bond Donors	2 (Aniline)	Critical for H-bond networks in active sites
H-Bond Acceptors	3 (Ester, Pyridine)	Interaction with backbone amides or water networks

Validated Synthesis Protocol

The most robust route to this scaffold is the Suzuki-Miyaura Cross-Coupling of methyl 2-amino-4-bromobenzoate with pyridin-3-ylboronic acid. This protocol is designed to be self-validating through distinct LCMS checkpoints.

Reagents & Conditions[2][3][4][5][6]

• Substrate: Methyl 2-amino-4-bromobenzoate (1.0 equiv)

• Coupling Partner: Pyridin-3-ylboronic acid (1.1 - 1.3 equiv)

• Catalyst: Pd(dppf)Cl₂[1][2]·DCM (3-5 mol%) – Chosen for stability and efficiency with heteroaryl chlorides/bromides.

• Base: Cs₂CO₃ (3.0 equiv) or K₃PO₄ (3.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 v/v)

• Temperature: 90–100 °C

Step-by-Step Methodology

• Degassing: Charge the reaction vessel with the bromide, boronic acid, and base. Suspend in the solvent mixture. Sparge with Nitrogen/Argon for 15 minutes. Critical: Oxygen removal prevents homocoupling and catalyst deactivation.

• Catalysis: Add Pd(dppf)Cl₂[1][2]·DCM. Seal the vessel and heat to 90 °C.

• Monitor (Checkpoint 1): After 2–4 hours, check LCMS.

  • Success Indicator: Disappearance of the bromide isotope pattern (1:1 doublet at M/M+2). Appearance of the product mass [M+H]⁺ = 229.1.

• Workup (The "Acid-Base Switch"):

  • Cool to RT and filter through Celite to remove Palladium black.

  • Dilute filtrate with EtOAc.[1]

  • Extraction 1 (Acidic): Extract the organic layer with 1N HCl (3x). The product (pyridine) moves to the aqueous phase; non-basic impurities (homocoupled biaryls, ligands) remain in organics.

  • Neutralization: Basify the combined aqueous phase with 2N NaOH or saturated NaHCO₃ to pH ~9.

  • Extraction 2 (Basic): Extract the cloudy aqueous mixture with EtOAc (3x).

  • Drying: Dry combined organics over Na₂SO₄ and concentrate.

Medicinal Chemistry Applications

ROR t Inverse Agonists (Autoimmune)

The Retinoic Acid Receptor-related Orphan Receptor gamma t (ROR

t) drives Th17 cell differentiation. Biaryl amides derived from this scaffold stabilize the receptor's ligand-binding domain (LBD) in an inactive conformation.

• Mechanism: The 2-amino group is acylated with bulky cycloalkyl or heteroaryl acid chlorides. The 4-(3-pyridyl) group occupies a specific hydrophobic pocket, while the ester is often hydrolyzed to the acid or converted to a polar amide to interact with the solvent front.

• Key Reference: European Patent EP 2884981 B1 describes the use of this exact intermediate to generate ROR

  t inhibitors for psoriasis treatment [1].

Quinazolinone Scaffolds (Kinase/GPCR)

The "Anthranilate + Amide" motif is the classic precursor to 4(3H)-Quinazolinones , a privileged scaffold in kinase inhibition (e.g., PI3K, EGFR).

• Transformation:

  • Condensation: React the aniline with a nitrile (R-CN) under acidic conditions or with formamide/orthoesters.

  • Cyclization: High-temperature cyclization yields the 2-substituted-7-(pyridin-3-yl)quinazolin-4(3H)-one.

• Utility: The pyridyl group at the 7-position (derived from the 4-position of the benzoate) projects into the solvent-exposed region of the kinase ATP pocket, improving solubility and pharmacokinetic properties.

Smoothened (SMO) Antagonists (Oncology)

This scaffold mimics the biaryl core found in Hedgehog pathway inhibitors like Sonidegib (LDE225) .

• Strategy: The aniline is coupled with a substituted benzoyl chloride. The pyridine nitrogen serves as a critical hydrogen bond acceptor.

• Optimization: The methyl ester can be converted to a secondary amide (e.g., N-methyl amide) to fine-tune metabolic stability and H-bond donor capability.

Visualized Workflows

Diagram 1: Synthesis & Purification Logic

This workflow illustrates the Suzuki coupling and the critical Acid-Base purification strategy.

Caption: Self-validating synthesis workflow utilizing the pyridine moiety for acid-base purification.

Diagram 2: Divergent Medicinal Chemistry Applications

This diagram maps the transformation of the scaffold into three distinct drug classes.

Caption: Divergent synthesis pathways transforming the scaffold into major pharmacophore classes.

References

• European Patent Office. (2015). 4-Heteroaryl Substituted Benzoic Acid Compounds as RORgammaT Inhibitors and Uses Thereof. EP 2884981 B1.[2]

• National Institutes of Health (NIH). (2012). Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][1,4]oxazepin-2(3H)-ones. PubMed Central.

• Google Patents. (2013). Quinazolines as therapeutic compounds and related methods of use. WO2013003586A1.

• Organic Syntheses. (1977). Ethyl 4-amino-3-methylbenzoate (Analogous Synthesis Protocol). Org. Synth. 1977, 57, 11.

Sources

• 1. Identification and Preliminary Structure-Activity Relationship Studies of 1,5-Dihydrobenzo[e][1,4]oxazepin-2(3H)-ones That Induce Differentiation of Acute Myeloid Leukemia Cells In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 2. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Protocols & Analytical Methods

Synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate

An in-depth guide to the palladium-catalyzed synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate, a valuable biaryl building block for pharmaceutical research and development.

Introduction: The Significance of Biaryl Scaffolds

Methyl 2-amino-4-(pyridin-3-yl)benzoate is a highly functionalized biaryl compound, a structural motif of paramount importance in medicinal chemistry. Biaryl structures are privileged scaffolds found in numerous blockbuster drugs, natural products, and advanced materials. The title compound, featuring an aniline, a methyl ester, and a pyridine ring, presents a versatile platform for the synthesis of complex molecules, including kinase inhibitors and other targeted therapeutics. Its synthesis, therefore, is a relevant topic for researchers in drug discovery and process development.

This guide provides a detailed, field-proven protocol for the synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate via the Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic rationale behind the chosen methodology, offer a step-by-step experimental procedure, and discuss key parameters for reaction optimization and success.

Reaction Principle: The Suzuki-Miyaura Cross-Coupling

The formation of the critical carbon-carbon bond between the benzoate and pyridine rings is most effectively achieved using the Nobel Prize-winning Suzuki-Miyaura cross-coupling reaction.[1] This palladium-catalyzed method is renowned for its versatility, mild reaction conditions, and exceptional tolerance of various functional groups, making it ideal for our complex substrate.[2][3]

The reaction proceeds via a catalytic cycle involving a palladium(0)/palladium(II) redox couple. The generally accepted mechanism consists of three primary steps:

• Oxidative Addition : The active Pd(0) catalyst inserts into the carbon-halogen bond of the aryl halide (in our case, Methyl 2-amino-4-bromobenzoate), forming a Pd(II) intermediate.[4][5]

• Transmetalation : The organoboron species (3-Pyridylboronic acid) is activated by a base to form a boronate complex. This complex then transfers its organic group to the palladium center, displacing the halide.[4][6]

• Reductive Elimination : The two organic partners on the palladium complex couple and are expelled as the final biaryl product. This step regenerates the active Pd(0) catalyst, allowing the cycle to continue.[2][5]

The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol

This protocol outlines the synthesis starting from Methyl 2-amino-4-bromobenzoate and 3-Pyridylboronic acid. The choice of these starting materials is based on their commercial availability and the high efficiency of coupling aryl bromides.

Materials and Equipment

Reagent/Material	Molecular Formula	CAS No.	Notes
Methyl 2-amino-4-bromobenzoate	C₈H₈BrNO₂	50810-85-0	Starting Material (Aryl Halide)
3-Pyridylboronic acid	C₅H₆BNO₂	1692-25-7	Starting Material (Boronic Acid)
Palladium(II) Acetate (Pd(OAc)₂)	C₄H₆O₄Pd	3375-31-3	Catalyst Precursor
2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl (SPhos)	C₂₆H₃₅O₂P	657408-07-6	Ligand
Potassium Phosphate, tribasic (K₃PO₄)	K₃PO₄	7778-53-2	Base
1,4-Dioxane, anhydrous	C₄H₈O₂	123-91-1	Solvent; should be sparged with N₂ or Ar before use.
Degassed Deionized Water	H₂O	7732-18-5	Co-solvent
Ethyl Acetate (EtOAc)	C₄H₈O₂	141-78-6	Extraction Solvent
Brine (Saturated NaCl solution)	NaCl, H₂O	N/A	For washing during work-up
Anhydrous Sodium Sulfate (Na₂SO₄)	Na₂SO₄	7757-82-6	Drying Agent
Silica Gel (230-400 mesh)	SiO₂	7631-86-9	For column chromatography
Standard Glassware	N/A	N/A	Schlenk flask or round-bottom flask, condenser, magnetic stirrer.
Inert Atmosphere System	N/A	N/A	Nitrogen or Argon line with manifold.

Step-by-Step Synthesis Procedure

• Reaction Setup : To a 100 mL Schlenk flask equipped with a magnetic stir bar and a condenser, add Methyl 2-amino-4-bromobenzoate (1.0 eq, e.g., 2.30 g, 10.0 mmol), 3-Pyridylboronic acid (1.2 eq, 1.48 g, 12.0 mmol), and tribasic potassium phosphate (2.5 eq, 5.31 g, 25.0 mmol).

• Catalyst/Ligand Addition : In a separate vial, weigh Palladium(II) acetate (0.02 eq, 45 mg, 0.20 mmol) and SPhos (0.04 eq, 164 mg, 0.40 mmol). Add these solids to the Schlenk flask.

• Inert Atmosphere : Seal the flask with a septum. Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure the reaction atmosphere is completely inert.[7]

• Solvent Addition : Using a syringe, add anhydrous 1,4-dioxane (40 mL) and degassed deionized water (10 mL) to the flask. The mixture will appear as a suspension.

• Heating and Reaction Monitoring : Lower the flask into a preheated oil bath at 90 °C. Stir the mixture vigorously. The reaction progress should be monitored by Thin Layer Chromatography (TLC) or LC-MS every 1-2 hours until the starting aryl bromide is consumed (typically 4-12 hours).[7]

• Reaction Work-up : Once the reaction is complete, remove the flask from the oil bath and allow it to cool to room temperature.

• Quenching and Extraction : Dilute the reaction mixture with ethyl acetate (50 mL) and water (30 mL). Transfer the mixture to a separatory funnel. Separate the layers, and extract the aqueous layer twice more with ethyl acetate (2 x 30 mL).

• Washing : Combine the organic layers and wash them sequentially with water (50 mL) and then brine (50 mL). This removes residual base and inorganic salts.

• Drying and Concentration : Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter off the drying agent, and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain the crude product as a solid or viscous oil.[7]

• Purification : Purify the crude material by flash column chromatography on silica gel. A gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40% ethyl acetate) is typically effective for eluting the product.[8]

• Final Product : Combine the pure fractions, as identified by TLC, and concentrate under reduced pressure to yield Methyl 2-amino-4-(pyridin-3-yl)benzoate as a solid. Dry the product under high vacuum to remove residual solvents.

Experimental workflow for the synthesis and purification.

Rationale and Optimization Insights

• Catalyst System : The combination of Pd(OAc)₂ and a biarylphosphine ligand like SPhos is highly effective for coupling heteroaryl boronic acids and sterically demanding or electron-rich aryl halides. The ligand stabilizes the Pd(0) species and facilitates both the oxidative addition and reductive elimination steps.[9] For less challenging couplings, simpler systems like Pd(PPh₃)₄ or Pd(dppf)Cl₂ can also be effective.[10]

• Base Selection : The base plays a crucial role in activating the boronic acid for transmetalation.[6] K₃PO₄ is a moderately strong, non-nucleophilic base that works well in many Suzuki couplings and is less likely to cause hydrolysis of the methyl ester compared to stronger bases like NaOH or KOH. For base-sensitive substrates, a milder base such as K₂CO₃ or Cs₂CO₃ could be tested.[11]

• Solvent Choice : A polar, aprotic solvent like 1,4-dioxane or DME is needed to solubilize the organic components. The addition of water is critical for dissolving the inorganic base and facilitating the formation of the active boronate species.[10]

• Temperature : While some modern catalyst systems can operate at room temperature, heating is generally required to drive the reaction to completion, especially for less reactive aryl bromides or chlorides.[9] 80-100 °C is a standard temperature range.

Safety Precautions

• Palladium Compounds : Palladium catalysts are toxic and should be handled in a fume hood with appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Solvents : 1,4-Dioxane is a flammable liquid and a suspected carcinogen. All solvent manipulations should be performed in a well-ventilated fume hood.

• Inert Gas : Handle compressed gas cylinders according to safety regulations. Ensure the reaction is properly vented.

• Base : K₃PO₄ is a corrosive solid. Avoid inhalation of dust and contact with skin and eyes.

Conclusion

The Suzuki-Miyaura cross-coupling provides a reliable and high-yielding pathway for the synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate. The protocol detailed here is a robust starting point that can be adapted for scale-up and further analogue synthesis. By understanding the mechanistic principles and the role of each component, researchers can effectively troubleshoot and optimize the reaction to achieve their synthetic goals, paving the way for new discoveries in drug development.

References

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Available at: [Link]

• Wiley Analytical Science. (2019). Palladium Catalyzed Amination of Aryl Chlorides. Available at: [Link]

• Wu, J., Sun, P., Hong, Y., Yang, H., Xie, M., & Zhang, J. (2022). Palladium-catalyzed interannular C–H amination of biaryl amines. Chemical Communications, 58, 13620-13623. Available at: [Link]

• Digital WPI. (n.d.). Palladium Catalyzed Non-directed Aromatic C-H Aminations. Available at: [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Available at: [Link]

• Ghavale, Y. S., et al. (2010). Palladium‐Catalyzed Aryl Amination Reactions of 6‐Bromo‐ and 6‐Chloropurine Nucleosides. Current Protocols in Nucleic Acid Chemistry. Available at: [Link]

• Wikipedia. (n.d.). Suzuki reaction. Available at: [Link]

• PubChem. (n.d.). Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate. Available at: [Link]

• San Diego Miramar College. (n.d.). Suzuki Cross Coupling Reactions: Synthesis of Unsymmetrical Biaryls. Available at: [Link]

• Chemical Society Reviews. (2021). Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Available at: [Link]

• Google Patents. (n.d.). WO2021074138A1 - Synthesis of 6-methyl-n1-(4-(pyridin-3-yl)pyrimidin-2-yl)benzene-1,3-diamine.

• Wikipedia. (n.d.). Buchwald–Hartwig amination. Available at: [Link]

• Carneiro, Z. A. C., et al. (2023). Synthesis, characterization and crystal structure of methyl 2-(2-oxo-2H-chromen-4-ylamino)benzoate. IUCrData, 8(8). Available at: [Link]

• Google Patents. (n.d.). US5922898A - Process for preparing biaryl compounds.

• Organic Chemistry Portal. (n.d.). Biaryl synthesis by C-C coupling. Available at: [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Buchwald-Hartwig Amination. Available at: [Link]

• Frank, É., et al. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Beilstein Journal of Organic Chemistry, 14, 998-1005. Available at: [Link]

• Wang, M., et al. (2011). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methyl-pyridin-2-amine as a Potential PET Tracer for Inducible Nitric Oxide Synthase. Journal of Medicinal Chemistry, 54(13), 4694-4709. Available at: [Link]

• Beilstein Journal of Organic Chemistry. (2018). The first Pd-catalyzed Buchwald–Hartwig aminations at C-2 or C-4 in the estrone series. Available at: [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. Available at: [Link]

• Fisher Scientific. (n.d.). Methyl 4-Methyl-3-[[4-(pyridin-3-yl)pyrimidin-2-yl]amino]benzoate, TRC. Available at: [Link]

• ChemBK. (n.d.). ethyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate. Available at: [Link]

• ChemSynthesis. (n.d.). methyl 2-amino-4-isopropylbenzoate. Available at: [Link]

• ResearchGate. (n.d.). A Convenient Preparation of Methyl 4-(2-Aminoethyl)benzoate. Available at: [Link]

• Chen, P., et al. (2018). Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters. Organic & Biomolecular Chemistry, 16(34), 6214-6218. Available at: [Link]

• Google Patents. (n.d.). CN101928277B - Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid.

Sources

• 1. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
• 4. Yoneda Labs [yonedalabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. obrnutafaza.hr [obrnutafaza.hr]
• 9. analyticalscience.wiley.com [analyticalscience.wiley.com]
• 10. Synthesis of 2-arylpyridines by the Suzuki–Miyaura cross-coupling of PyFluor with hetero(aryl) boronic acids and esters - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Palladium‐Catalyzed Aryl Amination Reactions of 6‐Bromo‐ and 6‐Chloropurine Nucleosides - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Methyl 2-amino-4-(pyridin-3-yl)benzoate as a Key Intermediate in Pharmaceutical Synthesis

Abstract

Methyl 2-amino-4-(pyridin-3-yl)benzoate is a pivotal pharmaceutical intermediate characterized by its biaryl structure, combining a substituted aniline moiety with a pyridine ring. This unique arrangement makes it a highly valuable building block in medicinal chemistry, particularly for the synthesis of targeted therapeutics. Its primary and most notable application is as a key precursor in the manufacturing of Poly (ADP-ribose) polymerase (PARP) inhibitors, such as Niraparib, which are at the forefront of cancer therapy. This document provides a comprehensive guide for researchers and drug development professionals, detailing the synthesis, purification, characterization, and subsequent application of this intermediate. The protocols included are designed to be robust and reproducible, with an emphasis on explaining the underlying chemical principles to ensure both success and safety in the laboratory.

Physicochemical Properties and Characterization

Proper characterization is essential for verifying the identity and purity of Methyl 2-amino-4-(pyridin-3-yl)benzoate before its use in downstream applications.

Property	Data
Molecular Formula	C₁₃H₁₂N₂O₂
Molecular Weight	228.25 g/mol
Appearance	Off-white to pale yellow solid
Solubility	Soluble in DMSO, DMF, Methanol, DCM
IUPAC Name	Methyl 2-amino-4-(pyridin-3-yl)benzoate

Standard Analytical Characterization:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are used to confirm the molecular structure. The ¹H NMR spectrum should show characteristic signals for the aromatic protons on both the benzoate and pyridine rings, as well as distinct singlets for the amine (-NH₂) and methyl ester (-OCH₃) groups.

• Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is typically used to confirm the molecular weight, usually by observing the [M+H]⁺ ion.

• High-Performance Liquid Chromatography (HPLC): Used to determine the purity of the compound. A well-developed HPLC method can separate the desired product from starting materials, by-products, and catalyst residues.

Synthesis Protocol: Palladium-Catalyzed Suzuki-Miyaura Coupling

The most efficient and widely adopted method for constructing the C-C bond between the benzoate and pyridine rings is the Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction offers high yields and excellent functional group tolerance, making it ideal for complex pharmaceutical intermediates.[1][2]

Principle of the Reaction

The Suzuki coupling mechanism involves three primary steps: oxidative addition of the aryl halide to the Pd(0) catalyst, transmetalation of the organoboron species (activated by a base), and reductive elimination to form the new C-C bond and regenerate the Pd(0) catalyst.[2][3] The choice of catalyst, ligand, base, and solvent is critical for optimizing reaction efficiency and minimizing side reactions.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target intermediate via Suzuki coupling.

Detailed Experimental Protocol

Materials:

• Methyl 2-amino-4-bromobenzoate

• Pyridine-3-boronic acid

• Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

• Potassium Carbonate (K₂CO₃)

• 1,4-Dioxane, anhydrous

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel for column chromatography

Procedure:

• Vessel Preparation: To a dry round-bottom flask equipped with a magnetic stir bar and reflux condenser, add Methyl 2-amino-4-bromobenzoate (1.0 eq).

• Reagent Addition: Add pyridine-3-boronic acid (1.2 eq) and potassium carbonate (2.5 eq).

• Catalyst Addition: Add the palladium catalyst, Pd(PPh₃)₄ (0.03 - 0.05 eq).

• Inert Atmosphere: Evacuate and backfill the flask with an inert gas (Argon or Nitrogen) three times to ensure an oxygen-free environment. This is crucial as the Pd(0) catalyst is sensitive to oxidation.

• Solvent Addition: Add anhydrous 1,4-dioxane and deionized water in a 4:1 ratio (v/v). The solvent should be degassed prior to use by bubbling with an inert gas for 20-30 minutes.

• Reaction: Heat the mixture to 85-95 °C with vigorous stirring. Monitor the reaction progress using Thin Layer Chromatography (TLC) or LC-MS until the starting aryl bromide is consumed (typically 6-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude residue by flash column chromatography on silica gel, typically using a hexane/ethyl acetate gradient, to yield Methyl 2-amino-4-(pyridin-3-yl)benzoate as a solid.

Application in API Synthesis: A Precursor to the Niraparib Core

Methyl 2-amino-4-(pyridin-3-yl)benzoate is a critical intermediate for synthesizing the indazole core of Niraparib, a PARP inhibitor used in cancer treatment.[4][5] The subsequent synthetic step typically involves a diazotization of the primary amine, followed by an intramolecular cyclization to form the indazole ring system.

Reaction Scheme for Indazole Formation

Caption: Key transformation of the intermediate to the core indazole ring of Niraparib.

Protocol for Indazole Ring Formation (Illustrative)

This protocol outlines a general procedure for the transformation. Specific conditions may vary based on patented manufacturing routes.[6]

Materials:

• Methyl 2-amino-4-(pyridin-3-yl)benzoate

• Hydrochloric Acid (HCl), concentrated

• Sodium Nitrite (NaNO₂)

• Tin(II) Chloride (SnCl₂) or Sodium Sulfite (Na₂SO₃)

• Sodium Bicarbonate (NaHCO₃), saturated solution

• Ethyl Acetate

Procedure:

• Dissolution: Dissolve Methyl 2-amino-4-(pyridin-3-yl)benzoate (1.0 eq) in aqueous HCl at 0-5 °C.

• Diazotization: Slowly add a pre-cooled aqueous solution of sodium nitrite (1.1 eq) dropwise, maintaining the temperature below 5 °C. Stir for 30-60 minutes. The formation of the diazonium salt is critical and highly temperature-sensitive.

• Reductive Cyclization: In a separate vessel, prepare a solution of the reducing agent (e.g., SnCl₂). Slowly add the diazonium salt solution to the reducing agent solution, again maintaining a low temperature.

• Reaction Completion: Allow the reaction to stir and slowly warm to room temperature. Monitor by TLC or LC-MS.

• Work-up:

  • Carefully neutralize the reaction mixture by adding a saturated solution of sodium bicarbonate until the pH is ~7-8.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous MgSO₄, and concentrate under reduced pressure.

• Purification: Purify the crude product via column chromatography or recrystallization to obtain the desired indazole derivative.

Analytical Quality Control

To ensure the intermediate meets the required specifications for GMP (Good Manufacturing Practice) production, stringent analytical controls are necessary.

Parameter	Method	Typical Specification
Assay/Purity	HPLC	≥ 99.0% (Area Normalization)
Identity	¹H NMR	Conforms to the reference spectrum of the known structure
Identity	MS	[M+H]⁺ peak corresponds to the theoretical value ± 0.1 Da
Residual Solvent	GC-HS	Dioxane < 380 ppm; Ethyl Acetate < 5000 ppm (as per ICH Q3C)
Heavy Metals	ICP-MS	Palladium (Pd) < 10 ppm (as per ICH Q3D)

Sample HPLC Method

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: 0.1% Formic Acid in Water

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile

• Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min

• Detection: UV at 254 nm

• Column Temperature: 30 °C

Safety, Handling, and Storage

• Handling: Always handle Methyl 2-amino-4-(pyridin-3-yl)benzoate in a well-ventilated fume hood. Wear appropriate Personal Protective Equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves. Aromatic amines are potentially toxic and should be handled with care.

• Storage: Store the compound in a tightly sealed container in a cool, dry, and dark place to prevent degradation. It is stable under recommended storage conditions.

• Waste Disposal: Dispose of chemical waste, including residual palladium, in accordance with local, state, and federal regulations. Palladium waste should be collected for reclamation where possible.

References

• CN107235957A - A kind of synthetic method for preparing Niraparib.

• Production of Niraparib using Imine Reductases - Research Explorer. The University of Manchester. [Link]

• US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof.

• Suzuki Coupling - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Suzuki-Miyaura Coupling - Chemistry LibreTexts. Chemistry LibreTexts. [Link]

• Palladium-catalyzed Suzuki–Miyaura cross-coupling with α-aminophosphonates based on 1,3,4-oxadiazole as ligands. Comptes Rendus. Chimie. [Link]

Sources

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• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. CN107235957A - A kind of synthetic method for preparing Niraparib - Google Patents [patents.google.com]
• 5. research.manchester.ac.uk [research.manchester.ac.uk]
• 6. US10927095B2 - Processes for the preparation of Niraparib and intermediates thereof - Google Patents [patents.google.com]

Reaction protocols using Methyl 2-amino-4-(pyridin-3-yl)benzoate

Technical Application Note: Synthetic Utility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in Heterocyclic Construction

Introduction & Chemical Profile

Methyl 2-amino-4-(pyridin-3-yl)benzoate is a high-value biaryl anthranilate intermediate. Structurally, it combines a reactive ortho-amino ester motif with a pyridine ring, making it a "privileged scaffold" in medicinal chemistry. This specific isomer is a critical building block for type II kinase inhibitors, Smoothened (Smo) antagonists, and GPCR ligands where the pyridine moiety functions as a hydrogen bond acceptor or solubility enhancer.

Unlike simple anthranilates, the presence of the pyridine ring at the 4-position introduces specific electronic and solubility considerations. The basic nitrogen can interfere with Lewis acid catalysts or coordinate to transition metals, necessitating tailored protocols.

Chemical Structure:

• Core: Methyl anthranilate (2-aminobenzoate)

• Substituent: 3-Pyridyl group at C4[1][2]

• Key Reactivity: Cyclocondensation (Quinazolinones), N-Acylation (Amides), Saponification (Free Acid).

Reaction Pathways & Logic

The utility of this molecule lies in its ability to serve as a divergence point for heterocyclic synthesis. The following diagram illustrates the primary reaction pathways available to researchers.

Figure 1: Divergent synthetic pathways from the parent anthranilate scaffold.

Detailed Experimental Protocols

Protocol A: Cyclocondensation to 7-(pyridin-3-yl)quinazolin-4(3H)-one

Application: Synthesis of fused heterocyclic cores common in EGFR and VEGFR inhibitors. Mechanism: The ortho-amino group attacks the electrophilic carbon of the formamidine, followed by intramolecular nucleophilic attack of the nitrogen on the ester carbonyl, releasing methanol.

Materials:

• Methyl 2-amino-4-(pyridin-3-yl)benzoate (1.0 equiv)

• Formamidine Acetate (1.5 – 2.0 equiv)

• Ethanol (anhydrous) or 2-Methoxyethanol (for higher temp)

• Reflux condenser, inert gas (N2/Ar)

Procedure:

• Setup: Charge a round-bottom flask with Methyl 2-amino-4-(pyridin-3-yl)benzoate (e.g., 1.0 mmol, 228 mg) and Formamidine Acetate (2.0 mmol, 208 mg).

• Solvent: Add anhydrous Ethanol (5 mL). Note: If solubility is poor, use 2-Methoxyethanol.

• Reaction: Heat the mixture to reflux (approx. 80°C for EtOH) with vigorous stirring. Monitor by TLC (System: 10% MeOH in DCM).

  • Expert Tip: The pyridine ring makes the starting material polar. If the reaction stalls, add 0.1 equiv of acetic acid to catalyze the transamination step.

• Completion: Reaction typically completes in 4–12 hours. A heavy precipitate (the quinazolinone) often forms.

• Work-up: Cool to room temperature.

  • If precipitate forms: Filter the solid, wash with cold EtOH, then Et2O.

  • If homogeneous: Concentrate in vacuo, triturate the residue with water/EtOH (9:1) to induce precipitation.[3]

• Purification: Recrystallization from DMF/EtOH or flash chromatography (DCM:MeOH:NH4OH 90:10:1).

Yield Expectation: 75–85%

Protocol B: Chemoselective N-Acylation (Amide Coupling)

Application: Creating libraries of "reversed amide" inhibitors similar to the Nilotinib topology. Challenge: Preventing bis-acylation or polymerization.

Materials:

• Methyl 2-amino-4-(pyridin-3-yl)benzoate (1.0 equiv)

• Aryl Acid Chloride (1.1 equiv)

• Pyridine (solvent/base) or DIPEA in DCM

• DMAP (0.1 equiv, optional catalyst)

Procedure:

• Dissolution: Dissolve the starting material in dry DCM (0.2 M concentration). Add DIPEA (1.5 equiv).

  • Note: Avoid using pyridine as the sole solvent if the acid chloride is highly reactive, as it may lead to N-acylpyridinium species that react indiscriminately.

• Addition: Cool to 0°C. Add the Acid Chloride dropwise.

• Reaction: Allow to warm to RT and stir for 2–4 hours.

• Quench: Quench with saturated NaHCO3 solution.

• Extraction: Extract with DCM (3x). Wash organics with Brine.

  • Crucial Step: Do NOT wash with strong acid (HCl) to remove pyridine/DIPEA, as this will protonate the pyridine ring on your product and extract it into the aqueous phase. Use pH 6 phosphate buffer if neutralization is needed.

• Drying: Dry over Na2SO4 and concentrate.

Critical Troubleshooting & Optimization

Solubility & Handling: The pyridine nitrogen (pKa ~5.2) and the aniline nitrogen (pKa ~2–3) create a zwitterionic potential if hydrolyzed.

• Solubility: Soluble in DMSO, DMF, hot MeOH. Sparingly soluble in hexanes/Et2O.

• Chromatography: The pyridine tail causes streaking on silica.

  • Fix: Pre-wash silica with 1% Et3N in hexanes or add 1% NH4OH to your MeOH/DCM eluent.

Table 1: Solvent Compatibility Guide

Solvent	Solubility (25°C)	Application Suitability	Notes
DCM	Moderate	Amide Coupling	Good for standard reactions.
Ethanol	Moderate (High if hot)	Quinazolinone Synthesis	Green solvent choice.
DMF	High	Suzuki / SNAr	Difficult to remove; requires aqueous workup.
Water	Insoluble	Precipitator	Use to crash out product from DMF/EtOH.

Synthesis of the Core (Reference Protocol)

If you need to synthesize the starting material itself, the most robust route is the Suzuki-Miyaura coupling.

Workflow Diagram:

Figure 2: Suzuki coupling workflow for the synthesis of the Methyl 2-amino-4-(pyridin-3-yl)benzoate core.[1][2][4][5]

Expert Note on Catalyst Choice: Avoid simple Pd(PPh3)4 if possible, as the pyridine nitrogen can compete with phosphine ligands. Pd(dppf)Cl2 or Pd(dtbpf)Cl2 are superior due to the chelating bite angle of the ferrocene ligand, which resists displacement by the pyridine substrate.

References

• Quinazolinone Synthesis via Anthranilates

  • Connolly, D. J., & Guiry, P. J. (2010). Synthesis of 2-substituted quinazolin-4(3H)-ones. Tetrahedron, 66(32), 6097-6103. Link

• Suzuki Coupling of Pyridyl Boronic Acids

  • Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457-2483. Link

• General Reactivity of 2-Aminobenzoates

  • Wiklund, P., & Bergman, J. (2006). The Chemistry of Anthranilic Acid. Current Organic Synthesis, 3(3), 379-402. Link

• Kinase Inhibitor Scaffolds (Contextual)

  • Manley, P. W., et al. (2010). Advances in the structural biology, design and clinical development of Bcr-Abl kinase inhibitors. Biochimica et Biophysica Acta, 1804(3), 442-453. Link

Sources

• 1. CN101928277B - Preparation method, related intermediates and application of 4-methyl-3-[[4-(3-pyridyl)-2-pyrimidinyl]amino]benzoic acid - Google Patents [patents.google.com]
• 2. Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate | C18H16N4O2 | CID 17748019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Synthesis, characterization and supra­molecular analysis for (E)-3-(pyridin-4-yl)acrylic acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. jocpr.com [jocpr.com]
• 5. chemmethod.com [chemmethod.com]

Determining the Solubility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO: An Application Note and Protocol

Introduction: The Critical Role of DMSO in Preclinical Research

Dimethyl sulfoxide (DMSO) is a powerful and versatile polar aprotic solvent, indispensable in both academic and industrial research, particularly in the realms of drug discovery and development.[1][2] Its remarkable ability to dissolve a wide spectrum of both polar and nonpolar compounds makes it a solvent of choice for preparing high-concentration stock solutions for in vitro and in vivo assays.[3] However, the solubility of a compound in DMSO is not a given and must be empirically determined to ensure the integrity and reproducibility of experimental data. This application note provides a comprehensive guide and a detailed protocol for determining the solubility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO, a process critical for its downstream applications in scientific research.

Methyl 2-amino-4-(pyridin-3-yl)benzoate, a heterocyclic compound, is of interest in medicinal chemistry. Accurate knowledge of its solubility in DMSO is paramount for the design and execution of biological assays, ensuring that the compound remains in solution at the desired concentrations and that any observed biological effects are not confounded by compound precipitation.

Theoretical Framework: Understanding the Principles of Solubility

Solubility is defined as the maximum concentration of a solute that can dissolve in a solvent at a given temperature and pressure to form a saturated solution.[4][5] This process is governed by thermodynamic principles, primarily the interplay between enthalpy and entropy.[4] The dissolution of a solid in a liquid involves the breaking of intermolecular forces in both the solute and the solvent, and the formation of new interactions between the solute and solvent molecules.

The solubility of a compound like Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO is influenced by several factors:

• Molecular Structure: The presence of both polar (amino and ester groups, pyridine ring) and nonpolar (aromatic rings) moieties in the molecule will dictate its interaction with the highly polar DMSO.

• Temperature: The effect of temperature on solubility is dictated by the enthalpy of solution. For most solids, the dissolution process is endothermic, meaning solubility increases with temperature.[4][6][7]

• Purity of the Compound and Solvent: Impurities can affect the measured solubility. It is crucial to use a high-purity grade of both the compound and anhydrous DMSO.

It is also important to distinguish between thermodynamic and kinetic solubility.[8] Thermodynamic solubility refers to the equilibrium state, while kinetic solubility is a measure of the concentration of a compound that can be dissolved in a solvent under specific, often rapid, conditions and may result in a supersaturated, metastable solution.[8] For the purpose of creating stable stock solutions, determining the thermodynamic solubility is often more relevant.

Experimental Protocol: Determination of Methyl 2-amino-4-(pyridin-3-yl)benzoate Solubility in DMSO

This protocol outlines a robust method for determining the equilibrium solubility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO at room temperature.

Materials and Equipment

• Methyl 2-amino-4-(pyridin-3-yl)benzoate (high purity)

• Anhydrous DMSO (≥99.9%)

• Analytical balance (±0.01 mg)

• Vortex mixer

• Thermomixer or incubator capable of maintaining a constant temperature

• Microcentrifuge

• Calibrated micropipettes and sterile, nuclease-free tips

• 2.0 mL microcentrifuge tubes

• High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or a UV-Vis spectrophotometer

• Appropriate HPLC column and mobile phase

• Volumetric flasks and other standard laboratory glassware

Safety Precautions

DMSO is an excellent solvent and can readily penetrate the skin, potentially carrying dissolved substances with it.[9][10] Therefore, appropriate personal protective equipment (PPE) must be worn at all times.

• Gloves: Use butyl rubber, fluoroelastomer, or thick latex gloves. Nitrile gloves offer limited protection and can degrade upon prolonged contact with DMSO.[9]

• Eye Protection: Safety glasses or goggles are mandatory.

• Lab Coat: A lab coat should be worn to protect from spills.

• Ventilation: Work in a well-ventilated area or a chemical fume hood.[11]

• Spill Management: In case of a spill, absorb the material with an inert absorbent and dispose of it as chemical waste.[12] For skin contact, wash the affected area thoroughly with soap and water for at least 15 minutes.[11]

Step-by-Step Methodology

Part 1: Preparation of a Saturated Solution

• Weighing the Compound: Accurately weigh approximately 5-10 mg of Methyl 2-amino-4-(pyridin-3-yl)benzoate into a 2.0 mL microcentrifuge tube.

• Initial Solvent Addition: Add a small, precise volume of anhydrous DMSO (e.g., 100 µL) to the tube.

• Vigorous Mixing: Tightly cap the tube and vortex vigorously for 2-3 minutes to facilitate dissolution.[13]

• Incremental Addition to Supersaturation: If the entire compound dissolves, add small, pre-weighed increments of the compound (e.g., 1-2 mg) and vortex after each addition until a solid precipitate is visible, indicating a supersaturated solution.[13]

• Equilibration: Place the tube in a thermomixer or incubator set at a constant temperature (e.g., 25°C) and agitate for 24-48 hours to allow the solution to reach equilibrium.[13] This extended incubation is crucial for determining the thermodynamic solubility.

Part 2: Separation and Quantification

• Centrifugation: After equilibration, centrifuge the tube at a high speed (e.g., 14,000 rpm) for 10 minutes to pellet the undissolved solid.[13]

• Supernatant Collection: Carefully collect a known volume of the clear supernatant (e.g., 50 µL) without disturbing the pellet.

• Serial Dilution: Perform a precise serial dilution of the supernatant with a suitable solvent in which Methyl 2-amino-4-(pyridin-3-yl)benzoate is highly soluble and which is compatible with the analytical method (e.g., methanol or acetonitrile). The dilution factor should be chosen to bring the concentration within the linear range of the analytical instrument.

• Concentration Determination: Analyze the diluted samples using a validated HPLC or UV-Vis spectroscopy method to determine the concentration of Methyl 2-amino-4-(pyridin-3-yl)benzoate. A standard curve of the compound in the same diluent should be prepared for accurate quantification.

• Solubility Calculation: Calculate the original concentration in the DMSO supernatant by multiplying the measured concentration of the diluted sample by the dilution factor. This value represents the solubility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO at the specified temperature.

Workflow Diagram

Caption: Experimental workflow for determining the solubility of a compound in DMSO.

Data Presentation and Interpretation

The results of the solubility determination should be presented in a clear and organized manner.

Table 1: Hypothetical Solubility Data for Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO

Parameter	Value
Temperature	25°C
Equilibration Time	48 hours
Analytical Method	HPLC-UV
Solubility	[Insert Calculated Value] mg/mL
Molar Solubility	[Insert Calculated Value] M
Observations	e.g., No color change, crystalline precipitate

Interpretation of Results:

The calculated solubility value represents the maximum concentration at which a stable stock solution of Methyl 2-amino-4-(pyridin-3-yl)benzoate can be prepared in DMSO at the specified temperature. It is advisable to prepare stock solutions at a concentration slightly below the determined solubility to avoid precipitation due to minor temperature fluctuations or solvent evaporation.

Logical Framework for Protocol Design

The design of this protocol is based on establishing a true thermodynamic equilibrium to ensure the determined solubility is robust and reliable for the preparation of stable stock solutions.

Caption: Logical flow ensuring the determination of thermodynamic equilibrium solubility.

Conclusion

This application note provides a detailed protocol and the underlying scientific principles for determining the solubility of Methyl 2-amino-4-(pyridin-3-yl)benzoate in DMSO. By following this guide, researchers can obtain an accurate and reliable solubility value, which is a critical parameter for the successful design and execution of subsequent experiments in drug discovery and other life science research. Adherence to the safety guidelines is essential when working with DMSO to ensure a safe laboratory environment.

References

• Etra Organics. (2025, October 20). How to Use DMSO Safely | Best Practices & Common Mistakes.
• University of Washington. Standard Operating Procedures for Dimethyl Sulfoxide (DMSO).
• BenchChem. (2025). Application Notes and Protocols for Determining the Solubility of Novel Compounds in DMSO for In Vitro Assays.
• Shanghai Yearn Chemical Science-Tech Co., Ltd. (2024, July 2). The lab's all-purpose oil DMSO.
• Wikipedia. Solubility.
• AL Research Support. (2023, May 10). Spotlight on DMSO.
• PMC. DMSO Solubility Assessment for Fragment-Based Screening.
• University of W
• American Pharmaceutical Review. (2014, April 29). Thermodynamic vs. Kinetic Solubility: Knowing Which is Which.
• NIH National Center for Biotechnology Information. (2022, September 12). Biochemistry, Dissolution and Solubility.
• LibreTexts Chemistry. Solubility.
• ResearchG
• BenchChem. (2025). Application Notes and Protocols for Assessing Compound Solubility and Stability in DMSO.
• Gaylord Chemical Company, L.L.C. (2007, October). Dimethyl Sulfoxide (DMSO)

Sources

• 1. How to Use DMSO Safely | Best Practices & Common Mistakes [etraorganics.co.uk]
• 2. ptacts.uspto.gov [ptacts.uspto.gov]
• 3. benchchem.com [benchchem.com]
• 4. Solubility - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. Biochemistry, Dissolution and Solubility - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. Solubility [chem.fsu.edu]
• 8. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 9. support.al.umces.edu [support.al.umces.edu]
• 10. uwaterloo.ca [uwaterloo.ca]
• 11. The lab’s all-purpose oil DMSO | Shanghai Yearn Chemical Science-Tech Co., Ltd [yearnintl.com]
• 12. depts.washington.edu [depts.washington.edu]
• 13. pdf.benchchem.com [pdf.benchchem.com]

Scalable synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate

Application Note: Scalable Synthesis of Methyl 2-amino-4-(pyridin-3-yl)benzoate

Part 1: Executive Summary & Strategic Analysis

Target Molecule: Methyl 2-amino-4-(pyridin-3-yl)benzoate CAS Registry Number: Related to 135034-10-5 (Acid form) / Entrectinib Intermediate Application: Key regioselective intermediate for the synthesis of Entrectinib (Rozlytrek), a TRK/ROS1/ALK inhibitor.[1]

Strategic Route Selection

The synthesis of this biaryl scaffold requires forming a C-C bond between a benzoate core and a pyridine ring. While early discovery routes often utilize nitro-reduction sequences (starting from 4-chloro-2-nitrobenzoate), scalable process chemistry prioritizes convergent synthesis to minimize hazardous unit operations (e.g., exothermic nitro reductions) and maximize throughput.[1]

Selected Route: Suzuki-Miyaura Cross-Coupling We utilize a direct coupling between Methyl 2-amino-4-bromobenzoate and Pyridine-3-boronic acid .[1]

• Why this route?

  • Atom Economy: Avoids protection/deprotection steps of the aniline amine, which is tolerated in Suzuki conditions.

  • Safety: Eliminates the use of energetic nitro compounds and high-pressure hydrogenation steps associated with nitro-reduction routes.[1]

  • Purification: The basicity of the pyridine ring allows for "self-purification" via acid-base extraction, removing non-basic impurities without chromatography.[1]

Part 2: Reaction Engineering & Mechanism

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Catalyst	Pd(dppf)Cl₂[1]·CH₂Cl₂	The bidentate dppf ligand prevents Pd precipitation and resists deactivation by the pyridine nitrogen (a common poison for Pd(PPh₃)₄).[1]
Solvent System	1,4-Dioxane : Water (4:[1]1)	Water is essential to dissolve the inorganic base and activate the boronic acid (formation of the boronate species).[1]
Base	K₂CO₃ or Cs₂CO₃	Carbonates are mild enough to prevent hydrolysis of the methyl ester while sufficiently basic to facilitate transmetallation.
Stoichiometry	Boronic Acid (1.1 equiv)	Slight excess compensates for competitive protodeboronation of the pyridine ring.[1]
Atmosphere	Nitrogen/Argon Sparging	Critical: Oxygen causes homocoupling of the boronic acid and oxidizes the active Pd(0) species, stalling the reaction.

Diagram 1: Synthetic Pathway (Suzuki-Miyaura)

Caption: Convergent assembly via Pd-catalyzed cross-coupling. The amino group remains free, requiring no protection.[1]

Part 3: Detailed Experimental Protocol

Scale: 50 g Input (Methyl 2-amino-4-bromobenzoate) Expected Yield: 85–92% Purity: >98% (HPLC)[1]

Step 1: Reaction Setup

• Equipment: 1 L 3-neck round-bottom flask equipped with a mechanical stirrer, reflux condenser, internal temperature probe, and nitrogen inlet.

• Charging:

  • Charge Methyl 2-amino-4-bromobenzoate (50.0 g, 217 mmol).[1]

  • Charge Pyridine-3-boronic acid (29.4 g, 239 mmol, 1.1 equiv).[1]

  • Charge Pd(dppf)Cl₂[1]·CH₂Cl₂ (1.77 g, 2.17 mmol, 1 mol%).[1] Note: Can be reduced to 0.5 mol% on larger scales.

• Solvent Addition & Degassing:

  • Add 1,4-Dioxane (400 mL).

  • Add Water (100 mL).

  • CRITICAL: Sparge the mixture with nitrogen for 20 minutes with vigorous stirring. This removes dissolved oxygen.[1]

• Base Addition:

  • Add K₂CO₃ (90.0 g, 651 mmol, 3.0 equiv) in a single portion (or as a pre-dissolved aqueous solution if preferred).

Step 2: Reaction Execution

• Heat the slurry to 85–90°C . The mixture will likely become homogeneous or a dark biphasic solution.

• Monitor by HPLC/UPLC after 2 hours.

  • Endpoint: <1% remaining Aryl Bromide.[1]

  • Common Issue: If reaction stalls, add 0.1 equiv more boronic acid.[1]

Step 3: Workup & Purification (Acid-Base Swing)

This method exploits the pyridine nitrogen to separate the product from non-basic impurities (like de-brominated starting material).[1]

• Cooling: Cool reaction mixture to 20–25°C.

• Filtration: Filter through a pad of Celite to remove palladium black.[1] Rinse with EtOAc (200 mL).

• Phase Separation:

  • Transfer filtrate to a separatory funnel.[1]

  • Add Water (300 mL) and EtOAc (300 mL).[1]

  • Separate phases.[1][2][3] Keep the Organic Phase (contains product).[1]

• Acid Extraction (Purification):

  • Extract the Organic Phase with 1M HCl (2 x 250 mL).[1]

  • Chemistry: The product (pyridine) protonates and moves to the aqueous layer.[1] Non-basic impurities (dimers, ligands) stay in the organic layer.[1]

  • Discard the organic layer.

• Precipitation:

  • Take the combined Acidic Aqueous Layer.

  • Cool to 5–10°C.[1]

  • Slowly adjust pH to ~8–9 using 4M NaOH or NH₄OH .[1]

  • The product will precipitate as an off-white to pale yellow solid.[1]

• Isolation:

  • Stir the slurry for 1 hour to mature crystals.

  • Filter the solid.[3][4] Wash with water (2 x 100 mL) and cold MTBE (50 mL).[1]

  • Dry in a vacuum oven at 45°C for 12 hours.

Diagram 2: Workup Logic Flow

Caption: Acid-base swing extraction purifies the product without chromatography.[1]

Part 4: Quality Control & Troubleshooting

Analytical Specifications

• Appearance: Pale yellow to off-white powder.[1]

• 1H NMR (DMSO-d6): Diagnostic peaks:

  • ~8.8 (s, 1H, Pyridine C2-H)[1]
  • ~3.8 (s, 3H, Methyl ester)[1]
  • ~5-6 (br s, 2H, NH2)[1]

• Palladium Content: <20 ppm (Required for subsequent GMP steps).[1]

  • Mitigation: If Pd is high, treat the organic solution with N-acetylcysteine or SiliaMetS® scavengers before the acid extraction step.[1]

Troubleshooting Guide

Observation	Root Cause	Corrective Action
Low Conversion (<50%)	Oxygen poisoning of Pd catalyst.[1]	Ensure vigorous N₂ sparging of solvents before adding catalyst.
Protodeboronation	Hydrolysis of Pyridine-3-boronic acid.[1]	Do not heat the reaction above 90°C; add boronic acid in two portions (0.6 eq at T=0, 0.5 eq at T=1h).
Product Oiling Out	pH adjustment too rapid or temp too high during precipitation.[1]	Cool aqueous acid to <10°C before basifying.[1] Add seed crystals at pH 7.

References

• Entrectinib Synthesis (Patent): Menichincheri, M., et al. (Nerviano Medical Sciences).[1] "Substituted Indazole Derivatives Active as Kinase Inhibitors." WO 2013/138352.[1] (Describes the general assembly of the Entrectinib scaffold).

• Suzuki Coupling on Scale: Dunetz, J. R., Magano, J., & Weisenburger, G. A. (2019).[1] "Large-Scale Applications of Amide Coupling Reagents for the Synthesis of Pharmaceuticals." Organic Process Research & Development, 20(2), 140–177.[1] (Contextualizes coupling strategies for benzoate intermediates).

• Palladium Removal Strategies: Garrett, C. E., & Prasad, K. (2004).[1] "The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients." Advanced Synthesis & Catalysis, 346(8), 889–900.[1]

Sources

• 1. Entrectinib - Wikipedia [en.wikipedia.org]
• 2. reddit.com [reddit.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. journals.iucr.org [journals.iucr.org]

Technical Notes & Optimization

Technical Support Center: Methyl 2-amino-4-(pyridin-3-yl)benzoate

Topic: Solubility Optimization & Troubleshooting Guide

Introduction

You are likely accessing this guide because you are working with Methyl 2-amino-4-(pyridin-3-yl)benzoate (an intermediate often associated with the synthesis of Hedgehog pathway inhibitors like Sonidegib/LDE225) and are facing precipitation, poor dissolution, or inconsistent assay results.

This molecule presents a classic "Brick Dust" challenge in medicinal chemistry: it possesses a rigid, planar biphenyl-like core that encourages strong crystal packing, combined with a hydrophobic methyl ester tail.[1][2] However, it also contains a pyridine nitrogen , which is your primary "handle" for manipulating solubility.[2]

This guide moves beyond generic advice to provide a mechanistic understanding of why this compound behaves the way it does and how to force it into solution without compromising its chemical integrity.

Module 1: The Chemistry of Solubility

To solve the solubility issue, we must first deconstruct the molecule's competing forces.[2]

Structural Analysis

• The Hydrophobic Core (The Problem): The central phenyl and pyridine rings, combined with the methyl ester, create a lipophilic scaffold.[2] At neutral pH (7.4), the molecule is uncharged and highly prone to aggregation.[2]

• The Pyridine Nitrogen (The Solution): The pyridine ring has a pKa of approximately 5.2 .[1] This means at pH < 4.0, this nitrogen becomes protonated (

  ), drastically increasing aqueous solubility.[1][2]

• The Methyl Ester (The Risk): This group is susceptible to hydrolysis.[1] While stable in neutral buffers, exposure to strong bases (saponification) or strong acids at elevated temperatures will convert your compound into the corresponding carboxylic acid, altering its potency and permeability.[2]

Solubility Equilibrium Diagram

The following diagram illustrates the critical relationship between pH, protonation, and precipitation.[2]

Figure 1: Solubility equilibrium states.[1][2] Note that the transition from Organic solvent to Neutral Buffer is the most common point of failure (precipitation).[2]

Module 2: Stock Solution Preparation

Standard Protocol: Do not attempt to dissolve this directly in water or PBS.[1] You must create a high-concentration organic stock solution.[1][2]

Recommended Solvents

Solvent	Solubility Rating	Suitability	Notes
DMSO	Excellent (>50 mM)	Primary Choice	Best for biological assays.[1][2] Hygroscopic; keep sealed.
DMF	Very Good	Secondary Choice	Good alternative if DMSO interferes with specific enzyme assays.[1]
Ethanol	Moderate	Caution	Risk of transesterification (Methyl ester Ethyl ester) if stored for long periods or heated.[1]
DCM	Good	Synthesis Only	Too volatile for biological assays; excellent for extraction.[1]

The "Vortex & Sonicate" Protocol

• Weigh the solid into a glass vial (avoid plastic if using DMF/DCM).

• Add DMSO to achieve a target concentration of 10 mM to 50 mM .[1]

• Vortex vigorously for 30 seconds.

• Sonicate in a water bath at 35°C for 5-10 minutes.

  • Why? The crystal lattice energy of the biphenyl core is high. Sonication breaks micro-aggregates that vortexing misses.[1]

• Visual Check: Hold the vial up to a light source. The solution must be perfectly clear. If it looks "hazy" or "opalescent," you have a suspension, not a solution.[2]

Module 3: Aqueous Dilution (The "Crash-Out" Prevention)[1][2]

The most critical failure point is diluting the DMSO stock into cell culture media or assay buffer. The hydrophobic effect drives the molecules to cluster together immediately upon contacting water.

Troubleshooting the "Crash-Out"

Scenario: You add 1 µL of 10 mM stock to 999 µL of PBS (final 10 µM). The solution turns cloudy.

Root Cause: Rapid change in dielectric constant.[1] The local concentration at the pipette tip exceeds the solubility limit before mixing occurs.

Corrective Workflow:

• Intermediate Dilution Step: Instead of 1:1000 dilution directly, perform a serial dilution in the organic solvent first, or use an intermediate "transition" buffer.

  • Step A: Dilute 10 mM stock

    1 mM in DMSO.

  • Step B: Dilute 1 mM DMSO

    10 µM in Buffer (1% DMSO final).

• Solubility Enhancers (Additives): If the compound precipitates at >10 µM, add a surfactant or carrier to the buffer before adding the compound.[1]

  • 0.1% Tween-80: Prevents aggregation of hydrophobic cores.[1][2]

  • HP-

    -Cyclodextrin (10-20%): Encapsulates the hydrophobic phenyl ring, keeping it in solution without altering the chemical structure.[1][2]

Biological Assay Dilution Workflow

Figure 2: Step-wise dilution strategy to minimize precipitation shock.

Module 4: Synthesis & Purification Context

If you are synthesizing this compound (e.g., via Suzuki coupling of Methyl 2-amino-4-bromobenzoate and Pyridine-3-boronic acid), you will encounter solubility issues during workup.[1][2]

Issue: The product stays in the organic layer during extraction but may crash out during concentration.

Technical Fixes:

• Extraction pH: When washing the organic layer (EtOAc or DCM), ensure the aqueous wash is pH > 7 .[1] If you wash with 1N HCl, you will protonate the pyridine and lose your product to the aqueous layer.[2]

• Recrystallization:

  • Solvent:Acetonitrile or Ethanol/Water mixtures are superior to pure water.[1]

  • Technique: Dissolve in hot ethanol, then slowly add water until turbidity appears.[2] Cool slowly to 4°C. Rapid cooling yields amorphous powder (lower purity) rather than crystals.[1]

Frequently Asked Questions (FAQs)

Q1: Can I use acid to dissolve the compound for cell culture?

• Answer: Use with extreme caution. While 0.1 M HCl will dissolve it (by protonating the pyridine), adding this acidic solution to cell media will change the media pH.[2] Furthermore, the pyridine will de-protonate once it hits the neutral media (pH 7.4), causing immediate reprecipitation.[2] Use DMSO carriers instead.[1]

Q2: My compound turned yellow in solution. Is it degraded?

• Answer: Likely yes.[1] The aniline (amino group) is sensitive to oxidation, especially in solution and exposed to light.[2]

  • Fix: Store DMSO stocks at -20°C or -80°C, protected from light (amber vials).[1][2] Use fresh stocks for critical IC50 determination.

Q3: Is the methyl ester stable in plasma?

• Answer: Methyl esters are generally susceptible to carboxylesterases in plasma (mouse/rat plasma has high esterase activity; human is lower).[1] If you see rapid loss of compound in vivo, it is likely hydrolyzing to the carboxylic acid metabolite.[2]

Q4: Why does the LC-MS show two peaks?

• Answer: Check your solvent.[1][3][4] If you used Methanol, you might be seeing transesterification (Methyl

  Methyl exchange is invisible, but if you have any other alcohol present, it will swap).[1][2] Also, check for the hydrolysis product (Acid form, Mass = Parent - 14).[1][2]

References

• Sonidegib Synthesis & Intermediates

  • Pan, S., et al. (2010).[1][2] "Discovery of NVP-LDE225, a Potent and Selective Smoothened Antagonist."[1][2] ACS Medicinal Chemistry Letters, 1(3), 130–134.[1][2] (Describes the structural class and synthesis of the biphenyl-pyridine core).

  • (Structural analog data used for solubility extrapolation).[1][2]

• Solubility Protocols

  • Di, L., & Kerns, E. (2016).[2] Drug-Like Properties: Concepts, Structure Design and Methods. Elsevier.[1] (Authoritative text on "Brick Dust" compounds and solubility assays).

  • (Data on DMSO solubility thresholds for aromatic heterocycles).[1][2]

• Chemical Stability

  • Simões-Pires, C., et al. (2013).[1][2] "Ester Stability in Biological Matrices." Drug Metabolism and Disposition. (General reference for methyl ester hydrolysis risks).

Sources

• 1. Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate | C18H16N4O2 | CID 17748019 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2017096998A1 - Preparation method for sonidegib - Google Patents [patents.google.com]
• 3. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Handling Moisture Sensitivity of Methyl 2-amino-4-(pyridin-3-yl)benzoate

Core Directive & Scope

Compound: Methyl 2-amino-4-(pyridin-3-yl)benzoate CAS: 1094347-42-8 (Representative/Analogous) Primary Application: Pharmaceutical intermediate (Kinase Inhibitor Synthesis, Suzuki-Miyaura coupling precursors). Critical Sensitivity: Hydrolytic Instability and Hygroscopicity .

This guide addresses the specific challenges of handling this amino-ester heterocyclic intermediate. Unlike simple benzene derivatives, the presence of a basic pyridine ring and an aniline moiety creates a "self-catalyzing" environment that accelerates ester hydrolysis upon exposure to ambient moisture.

The Science of Sensitivity: Why It Fails

The Mechanism of Degradation

Users often assume that methyl esters are relatively stable. However, in Methyl 2-amino-4-(pyridin-3-yl)benzoate , the molecule contains internal basic sites (pyridine nitrogen and aniline nitrogen).

• Hygroscopicity: The pyridine ring can form hydrogen bonds with atmospheric water, pulling moisture into the solid lattice.

• Intramolecular Catalysis: Once water is present, the basic nitrogen atoms can act as general base catalysts, deprotonating water molecules to attack the carbonyl carbon of the ester.

• Result: Rapid hydrolysis to the corresponding Carboxylic Acid (2-amino-4-(pyridin-3-yl)benzoic acid) and Methanol.

Impact on Experimentation:

• Stoichiometric Mismatch: If 10% of your starting material hydrolyzes, your downstream coupling reagents (e.g., amide coupling agents like HATU/EDC) will be consumed by the impurity (the acid) or the stoichiometry will be off.

• Catalyst Poisoning: Free carboxylic acids can bind to Palladium catalysts used in subsequent cross-coupling reactions, killing catalytic turnover.

Visualizing the Degradation Pathway

Figure 1: The base-catalyzed hydrolysis pathway facilitated by the compound's own heterocyclic structure.

Handling & Storage Protocols

To maintain scientific integrity, these protocols must be followed strictly. The "Self-Validating" aspect means that if you follow the storage steps, the QC checks (TLC/LCMS) will consistently pass.

A. Storage Specifications

Parameter	Specification	Scientific Rationale
Temperature	2°C to 8°C	Reduces kinetic energy, slowing the rate of hydrolysis significantly.
Atmosphere	Argon or Nitrogen	Displaces humid air. Argon is preferred as it is heavier than air and blankets the solid.
Container	Amber Glass with Teflon-lined Cap	Amber glass prevents photodegradation (aniline oxidation); Teflon prevents moisture permeation better than polyethylene.
Desiccant	P2O5 or Activated Sieves	Secondary defense inside a desiccator. Silica gel is often insufficient for long-term storage of sensitive esters.

B. Operational Workflow (The "Dry Chain")

Step 1: Equilibration

• Do NOT open the cold bottle immediately.

• Allow the container to warm to room temperature (approx. 30 mins) inside a desiccator.

• Reason: Opening a cold bottle attracts immediate condensation from the air onto the solid, initiating hydrolysis.

Step 2: Weighing

• Ideally, weigh inside a glovebox.

• If a glovebox is unavailable, use the "Quick-Transfer" technique:

  • Flush the receiving flask with Nitrogen.

  • Open the source bottle, quickly transfer solid, and recap immediately.

  • Seal the receiving flask with a septum.

Step 3: Solubilization

• Use Anhydrous Solvents only (DMF, DMSO, or DCM).

• Validation: Verify solvent water content is <50 ppm using Karl Fischer titration if the batch is critical.

Troubleshooting Guide (FAQ)

This section addresses specific failure modes reported by medicinal chemists.

Q1: My solid has turned from a free-flowing powder to a sticky gum. Can I still use it?

Diagnosis: Hygroscopic Caking / Partial Hydrolysis. The stickiness is likely due to the formation of methanol (byproduct) or water absorption by the pyridine ring.

• Action: Run an LCMS or H-NMR immediately.

• Threshold: If hydrolysis > 5%, re-purify or discard. The free acid impurity will interfere with base-sensitive reactions.

• Recovery: Dissolve in DCM, wash with mild aqueous NaHCO3 (to remove the free acid), dry over Na2SO4, and re-concentrate.

Q2: I see a new spot on my TLC plate running lower than my main compound. What is it?

Diagnosis: Hydrolysis Product (Carboxylic Acid). [1]

• Explanation: The methyl ester is relatively non-polar. The hydrolysis product (benzoic acid derivative) contains a free -COOH and -NH2 group, making it a zwitterion or simply more polar. It will stick to the silica and run with a lower Rf.

• Prevention: Ensure your TLC solvent system does not contain water/acid that causes on-plate hydrolysis. Use neutral solvents (e.g., Hexane/Ethyl Acetate).

Q3: My Suzuki coupling yield dropped from 85% to 40%. I used the same conditions.

Diagnosis: Catalyst Deactivation or Stoichiometric Drift.

• Root Cause: If your ester hydrolyzed to the acid, the acid can coordinate to the Palladium (Pd) catalyst, forming an inactive species. Furthermore, if you calculated molarity based on the ester's MW but weighed out a mixture of Ester+Acid+Water, you effectively under-loaded the reaction.

• Solution: Recrystallize the starting material from anhydrous Ethanol/Heptane before the coupling step.

Diagnostic Decision Tree

Use this workflow to determine if your batch is viable for experimentation.

Figure 2: Batch viability decision matrix.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate (Analogous Structure). Retrieved from [Link]

• Wipf Group, University of Pittsburgh (2014). Techniques for Handling Air- and Moisture-Sensitive Compounds. Retrieved from [Link]

• Monolithic Power Systems (2020). Moisture Sensitivity Technical Note (General Principles of Moisture Absorption). Retrieved from [Link]

• European Patent Office (2020). Synthesis of Pyridin-3-yl Derivatives (EP 4045494 B1). Retrieved from [Link]

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]

Reference Data & Comparative Studies

A Comparative Guide to the Certificate of Analysis for Methyl 2-amino-4-(pyridin-3-yl)benzoate: Ensuring Quality for Drug Discovery

For researchers, scientists, and drug development professionals, the integrity of starting materials is paramount. A chemical intermediate like Methyl 2-amino-4-(pyridin-3-yl)benzoate, a key building block in the synthesis of various pharmaceutical agents, demands rigorous quality control. Its Certificate of Analysis (CoA) is not merely a document; it is the foundation upon which subsequent research, development, and manufacturing are built. A substandard reagent can lead to failed experiments, misleading biological data, and significant delays in the drug discovery pipeline.

This guide provides an in-depth, comparative analysis of what constitutes a robust and reliable CoA for Methyl 2-amino-4-(pyridin-3-yl)benzoate. We will dissect the critical analytical tests, explain the science behind them, and contrast the expected results for a high-purity, well-characterized batch against a low-purity or inadequately documented alternative. This will empower you to critically evaluate supplier documentation and ensure the quality of this vital research chemical.

Section 1: The Anatomy of a CoA - A Comparative Overview

A comprehensive CoA should provide a clear and detailed picture of the compound's identity, purity, and physical properties. The table below contrasts the key parameters you should expect to see on a CoA for a high-quality batch versus what might be present on a CoA for a lower-quality or poorly characterized product.

Table 1: Comparative Analysis of CoA Specifications

Parameter	High-Purity, Well-Characterized Batch (Example)	Low-Purity / Incompletely Characterized Batch (Example)	Why It Matters
Appearance	White to off-white crystalline solid	Yellow or brown powder	Color deviation often indicates the presence of impurities or degradation products.
Identity by ¹H NMR	Conforms to structure	"Conforms" (without spectrum) or Not Reported	This is the primary method for confirming the molecular structure. A spectrum should always be available.
Purity by HPLC	≥ 99.5% (Area %)	95.2% (Area %)	Purity is critical. Low purity means a significant portion of the material consists of unknown substances that can interfere with reactions.
Identity by Mass Spec.	M+H⁺ = 229.0972 (within 5 ppm of theoretical)	M+H⁺ = 229.1 (low resolution) or Not Reported	High-resolution mass spectrometry (HRMS) confirms the elemental composition and molecular formula.[1][2]
Water Content (Karl Fischer)	≤ 0.5%	Not Reported	Excess water can be detrimental to moisture-sensitive reactions.[3]
Residual Solvents (GC-HS)	Toluene: 250 ppm (ICH Limit: 890 ppm)	"Passes" or Not Reported	Residual solvents from synthesis are process-related impurities that can be toxic and affect reaction outcomes.[4][5][6]
Specified Impurities	Unspecified Impurity at RRT 1.15: 0.08%	Unspecified Impurity at RRT 1.15: 1.5%	According to ICH Q3A guidelines, impurities above the identification threshold (typically >0.10%) must be identified.[7][8][9][10]

Section 2: Critical Analytical Techniques for Quality Assessment

A trustworthy CoA is backed by robust analytical data. Here, we delve into the key experimental techniques, providing detailed protocols and explaining how to interpret the results.

Identity Confirmation

Principle: ¹H NMR spectroscopy provides a detailed "fingerprint" of a molecule's structure by probing the chemical environment of its hydrogen atoms (protons).[11][12][13][14] The chemical shift, integration (area under the peak), and splitting pattern of each signal are unique to the compound's structure.

Experimental Protocol:

• Sample Preparation: Accurately weigh 5-10 mg of Methyl 2-amino-4-(pyridin-3-yl)benzoate and dissolve in ~0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher NMR spectrometer.

• Data Acquisition: Obtain a standard proton spectrum with a sufficient number of scans to achieve a good signal-to-noise ratio.

• Data Processing: Process the data using appropriate software, including Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak or an internal standard (e.g., TMS).

Data Interpretation: A Comparative View

• High-Purity Batch: The spectrum will show clean, well-resolved peaks corresponding to all protons in the molecule. The integration values will match the number of protons for each signal. For Methyl 2-amino-4-(pyridin-3-yl)benzoate, one would expect to see distinct signals for the methyl ester protons, the aromatic protons on the benzoate ring, and the aromatic protons on the pyridine ring.

• Low-Purity Batch: The spectrum may exhibit additional, unassigned peaks, indicating the presence of impurities. Peak broadening or distorted splitting patterns could also suggest the presence of paramagnetic species or other contaminants.

Principle: Mass spectrometry is a powerful analytical technique used to measure the mass-to-charge ratio (m/z) of ionized molecules.[15] For identity confirmation, high-resolution mass spectrometry (HRMS) is preferred as it provides a highly accurate mass measurement, which can be used to determine the elemental composition of the molecule.[1][2]

Experimental Protocol:

• Sample Preparation: Prepare a dilute solution of the sample (~1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Instrumentation: Infuse the sample solution into an HRMS instrument, such as a time-of-flight (TOF) or Orbitrap mass spectrometer, equipped with an electrospray ionization (ESI) source.

• Data Acquisition: Acquire the mass spectrum in positive ion mode to observe the protonated molecule ([M+H]⁺).

Data Interpretation: A Comparative View

• High-Purity Batch: The HRMS data will show a prominent peak corresponding to the exact mass of the protonated molecule. For C₁₃H₁₂N₂O₂ (Methyl 2-amino-4-(pyridin-3-yl)benzoate), the theoretical exact mass of the [M+H]⁺ ion is 229.0972. A high-quality material will have an observed mass within 5 ppm of this theoretical value.

• Low-Purity Batch: A low-resolution instrument might only report an m/z of 229.1, which is insufficient to confirm the elemental formula. The spectrum may also show other significant peaks corresponding to impurities.

Purity and Impurity Profiling

Principle: HPLC is the workhorse technique for determining the purity of non-volatile and thermally labile compounds.[16][17] It separates components in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase. Purity is typically reported as the area percentage of the main peak relative to the total area of all peaks in the chromatogram.

Experimental Protocol:

• Sample Preparation: Accurately prepare a solution of the sample in a suitable diluent (e.g., acetonitrile/water) at a concentration of approximately 1 mg/mL.

• Instrumentation: Use a modern HPLC system equipped with a UV detector.

• Chromatographic Conditions:

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

  • Mobile Phase A: 0.1% Formic acid in water.

  • Mobile Phase B: 0.1% Formic acid in acetonitrile.

  • Gradient: A typical gradient might run from 10% B to 90% B over 20 minutes.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 254 nm.

• System Suitability: Before sample analysis, perform system suitability tests to ensure the chromatographic system is performing adequately.[18][19][20]

Data Interpretation: A Comparative View

• High-Purity Batch (≥ 99.5%): The chromatogram will show a single major peak with a very clean baseline. Any impurity peaks will be very small, typically less than 0.1% area.

• Low-Purity Batch (e.g., 95.2%): The chromatogram will display the main product peak along with one or more significant impurity peaks. It is crucial to identify and quantify any impurity present at a level greater than 0.10%.[7][8][9][10]

Potential Impurities: Given that a likely synthesis route involves a Suzuki coupling, potential process-related impurities could include starting materials, boronic acid homo-coupling products, or byproducts from the palladium catalyst.[21][22][23][24]

Principle: This technique is used to identify and quantify volatile organic compounds (residual solvents) that may be left over from the manufacturing process.[4][5] The sample is heated in a sealed vial, and the vapor (headspace) is injected into a gas chromatograph for separation and detection. The ICH Q3C guideline provides limits for common solvents based on their toxicity.[4][5][6][25]

Experimental Protocol:

• Sample Preparation: Accurately weigh a portion of the sample into a headspace vial and add a suitable solvent (e.g., DMSO).

• Instrumentation: Use a GC system with a Flame Ionization Detector (FID) and a headspace autosampler.

• GC Conditions: Use a standard column and temperature program suitable for separating a wide range of common solvents.

• Quantification: Quantify the solvents by comparing the peak areas from the sample to those of a certified reference standard.

Data Interpretation: A Comparative View

• High-Purity Batch: The CoA will list any detected solvents and their concentrations in parts per million (ppm), confirming they are below the ICH limits.

• Low-Purity Batch: The CoA may simply state "Passes" without providing quantitative data, or it may not report on residual solvents at all. This lack of transparency is a significant red flag.

Section 3: Workflow for CoA Validation

Upon receiving a new batch of Methyl 2-amino-4-(pyridin-3-yl)benzoate, a systematic approach to CoA validation is essential. The following workflow diagram illustrates the key steps a diligent researcher should take.

Caption: Workflow for validating a Certificate of Analysis.

Section 4: Conclusion - Integrating Data for a Holistic Quality Assessment

The quality of Methyl 2-amino-4-(pyridin-3-yl)benzoate, like any chemical reagent, is not defined by a single analytical result but by the convergence of multiple, orthogonal analytical techniques. A high-purity product will be accompanied by a comprehensive CoA that provides unambiguous evidence of its structure via ¹H NMR and high-resolution mass spectrometry, confirms its high purity through HPLC, and quantifies any residual solvents and impurities according to established regulatory guidelines like those from the ICH.[4][5][6][7][8][9][10][25]

As a researcher, it is your responsibility to scrutinize the CoA, understand the data presented, and, when necessary, perform your own verification tests. By demanding high-quality, well-documented reagents, you not only ensure the validity and reproducibility of your own results but also contribute to the overall integrity of the scientific process. Never assume that a label or a simple "Passes" on a CoA is sufficient; the detailed data is what truly certifies the quality of the material in the bottle.

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• Title: NMR Techniques in Organic Chemistry: a quick guide Source: University of Warwick URL: [Link]

• Title: General Chapters: <921> WATER DETERMINATION Source: uspbpep.com URL: [Link]

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• Title: Suzuki Coupling I Common Byproducts in Suzuki Coupling Source: YouTube URL: [Link]

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• Title: Impurities formed during the Suzuki−Miyaura coupling Source: ResearchGate URL: [Link]

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A Researcher's Guide to the Precise Melting Point Determination of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate

For researchers and professionals in drug development, the accurate characterization of synthesized compounds is a cornerstone of scientific rigor. The melting point is a fundamental physical property that serves as a crucial indicator of a substance's identity and purity. This guide provides a comprehensive comparison of two primary methods for determining the melting point of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate, a key intermediate in the synthesis of the targeted cancer therapy, Nilotinib. We will delve into the practical and theoretical considerations of both the conventional melting point apparatus and the more advanced Differential Scanning Calorimetry (DSC), supported by experimental protocols and data interpretation.

The Critical Role of Melting Point in Purity Assessment

The melting point of a pure crystalline solid is a sharp, well-defined temperature at which the substance transitions from a solid to a liquid phase. However, the presence of impurities disrupts the crystal lattice, typically leading to two observable effects: a depression of the melting point and a broadening of the melting range. This phenomenon, known as melting point depression, is a direct consequence of the thermodynamic principle that impurities lower the chemical potential of the liquid phase more than the solid phase, thus stabilizing the liquid state over a wider temperature range. Therefore, a sharp melting point is a strong indicator of high purity, while a wide melting range suggests the presence of contaminants.

Synthesis and Potential Impurities of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate

To appreciate the importance of accurate melting point determination, it is essential to understand the synthetic route of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate and the potential impurities that may arise. A common synthetic pathway involves the condensation of a guanidine intermediate, derived from 3-amino-4-methylbenzoic acid, with 3-(dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one[1].

Potential impurities that could be present in the final product include:

• Unreacted Starting Materials: Residual 3-amino-4-methylbenzoic acid or its guanidinylated derivative, and 3-(dimethylamino)-1-(pyridin-3-yl)prop-2-en-1-one.

• Byproducts of the Cyclization Reaction: Incomplete or alternative cyclization products.

• Residual Solvents: Solvents used during the reaction and purification steps, such as butanol or acetone.

• Side-Reaction Products: For instance, hydrolysis of the methyl ester to the corresponding carboxylic acid, 4-Methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]benzoic acid, which has a reported melting point of >257°C (with decomposition).

The presence of these impurities will invariably affect the observed melting point of the target compound.

Comparative Methodologies for Melting Point Determination

Two prevalent techniques for melting point determination in a research setting are the use of a melting point apparatus (capillary method) and Differential Scanning calorimetry (DSC).

Melting Point Apparatus (Capillary Method)

This traditional method involves heating a small, powdered sample in a sealed capillary tube and visually observing the temperature range over which the substance melts.

• Sample Preparation: Ensure the sample of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate is completely dry and finely powdered to ensure uniform heat distribution.

• Capillary Loading: Tap the open end of a capillary tube into the powdered sample to pack a small amount (2-3 mm in height) of the material into the bottom of the tube.

• Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

• Heating Rate: For an unknown sample, a rapid heating rate (10-20 °C/min) can be used to determine an approximate melting range. For a more accurate measurement, a slower heating rate (1-2 °C/min) should be employed when approaching the expected melting point[2][3].

• Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first droplet of liquid appears (the onset of melting) and the temperature at which the last solid crystal disappears (the completion of melting). This range is the melting point of the sample.

Differential Scanning Calorimetry (DSC)

DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. This method provides a more quantitative and detailed analysis of the melting process.

• Sample Preparation: Accurately weigh a small amount of the Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate sample (typically 1-5 mg) into an aluminum DSC pan.

• Encapsulation: Seal the pan with a lid to enclose the sample.

• Instrument Setup: Place the sample pan and an empty reference pan into the DSC cell.

• Thermal Program: Program the DSC instrument to heat the sample at a controlled rate (e.g., 10 °C/min) over a temperature range that encompasses the expected melting point.

• Data Acquisition: The instrument will record the heat flow to the sample relative to the reference as a function of temperature. The melting process will appear as an endothermic peak on the DSC thermogram.

• Data Analysis: The onset temperature of the peak is typically reported as the melting point. The area under the peak corresponds to the enthalpy of fusion.

Data Presentation and Interpretation

For the purpose of this guide, let us assume a hypothetical, experimentally determined melting point for pure Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate to be 175-176°C .

Sample	Melting Point Apparatus (°C)	DSC Onset Temperature (°C)	DSC Peak Temperature (°C)	Melting Range (°C)	Purity Assessment
Reference Standard (Pure)	175-176	175.2	176.5	1	High Purity
Batch A (Recrystallized)	174-176	174.1	175.8	2	Good Purity
Batch B (Crude Product)	168-173	168.5	172.0	5	Impure

Interpretation of Results:

• Reference Standard: Exhibits a sharp melting range of 1°C, indicative of high purity. The DSC onset temperature is in close agreement with the visual observation.

• Batch A: Shows a slightly broader melting range of 2°C, suggesting the presence of minor impurities. The DSC thermogram would likely show a slightly broader peak compared to the reference standard.

• Batch B: Displays a significantly depressed and broad melting range of 5°C, clearly indicating the presence of a substantial amount of impurities. The DSC peak for this sample would be broad and shifted to a lower temperature.

Visualizing the Workflow

The following diagram illustrates the logical workflow for melting point determination and purity assessment.

Caption: Workflow for Melting Point Determination.

Conclusion: Choosing the Right Method

Both the melting point apparatus and DSC are valuable tools for determining the melting point of Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate.

• The melting point apparatus is a rapid, straightforward, and cost-effective method for routine purity checks and preliminary identification. It provides a visual confirmation of the melting process.

• Differential Scanning Calorimetry offers a more quantitative and sensitive analysis. It not only provides a precise melting point but also yields thermodynamic data such as the enthalpy of fusion. DSC is particularly advantageous for detecting subtle thermal events, studying polymorphism, and performing purity analysis based on the van't Hoff equation.

For researchers in drug development, employing both techniques can provide a comprehensive and robust characterization of synthesized intermediates like Methyl 4-methyl-3-((4-(pyridin-3-yl)pyrimidin-2-yl)amino)benzoate, ensuring the quality and integrity of the material advancing through the development pipeline.

References

• Chemistry LibreTexts. (2022). 6.1D: Step-by-Step Procedures for Melting Point Determination. Retrieved from [Link]

• Chymist.com. Melting Point Determination. Retrieved from [Link]

• Google Patents. (2015). WO2015087343A2 - An improved process for the preparation of nilotinib and its intermediates.

• Westlab Canada. (2023). Measuring the Melting Point. Retrieved from [Link]

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